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‘ Compound of Interest

Compound Name: 1,6-Bis(trimethoxysilyl)hexane
CAS No.: 87135-01-1
Cat. No.: B1329931

Get Quote

1,6-bis(trimethoxysilyl)hexane is an organosilicon compound featuring a flexible hexane backbone terminated by two trimethoxysilyl groups.[1][2] T
to act as a robust coupling agent and adhesion promoter, bridging organic polymers and inorganic substrates.[3][4] Its applications are extensive, finc
adhesives, sealants, and composites to enhance durability, flexibility, and chemical resistance.[1][3][4] The presence of hydrolyzable methoxy groups
upon exposure to moisture, a critical property for its function as a crosslinker.[2]

Table 1: Physicochemical Properties of 1,6-bis(trimethoxysilyl)hexane

Property Value References
CAS Number 87135-01-1 [51[6]
Molecular Formula C12H3006Si2 [51[7]
Molecular Weight 326.54 g/mol [51[7]
Appearance Colorless to pale yellow clear liquid [11[2][8]
Synonyms Hexamethylenebis(trimethoxysilane), BTMSE [2][9]

Core Synthetic Route: Platinum-Catalyzed Hydrosilylation

The most prevalent and industrially significant method for synthesizing 1,6-bis(trimethoxysilyl)hexane is the double hydrosilylation of 1,5-hexadiene
addition of a silicon-hydride (Si-H) bond across each of the carbon-carbon double bonds of the diene.[10] The process is highly efficient but requires i
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Caption: Overall reaction scheme for the synthesis of 1,6-bis(trimethoxysilyl)hexane.
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The Catalytic Heart: Speier's vs. Karstedt's Catalysts

While various transition metals can catalyze hydrosilylation, platinum complexes are the most important and widely used in industry.[10][12]

* Speier's Catalyst (HzPtCle): One of the earliest and most traditional catalysts, Speier's catalyst is a solution of chloroplatinic acid, typically in isopro
polar reactants.[14] However, it can sometimes exhibit an induction period and may be heterogeneous in certain silicone resins, which prompted th
[14]

« Karstedt's Catalyst (Ptz(dvtms)s): This is the most common and preferred catalyst for modern hydrosilylation.[15] It is a platinum(0) complex with 1,
ligands.[11][16] Its key advantages include high activity at low concentrations (30-100 ppm), excellent solubility in organic and silicone media (enst
promote rapid curing at low temperatures.[14][15][17] Unlike Speier's catalyst, it contains no coordinated chlorides.[11]

The move toward more sustainable and cost-effective processes has spurred research into catalysts based on earth-abundant metals like iron, cobal
[18][19][20]

Reaction Mechanism: The Chalk-Harrod Pathway

The platinum-catalyzed hydrosilylation of alkenes is generally understood to proceed via the Chalk-Harrod mechanism.[10][21] This pathway involves
containing the platinum center, a hydride ligand, a silyl ligand, and the coordinated alkene.
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Caption: Experimental workflow for the synthesis of 1,6-bis(trimethoxysilyl)hexane.
Materials & Equipment:
o Three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, thermometer, and a pressure-equalizing dropping funnel.

« Inert gas supply (Nitrogen or Argon).
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Heating mantle.

1,5-Hexadiene (reagent grade).

Trimethoxysilane (reagent grade).

Karstedt's catalyst (typically a solution in xylene or other solvent).

Anhydrous Toluene (or other suitable solvent like xylene).

Procedure:

Setup: Assemble the glassware and ensure it is dry. Purge the entire system with inert gas.

Charging: Charge the reaction flask with 1,5-hexadiene (1.0 equivalent) and anhydrous toluene.

Catalyst Addition: Add the Karstedt's catalyst solution to the flask via syringe. The amount is typically in the range of 10-50 ppm of platinum relative
Heating: Begin stirring and heat the mixture to the target reaction temperature, typically between 60°C and 80°C.

Silane Addition: Once the temperature is stable, add trimethoxysilane (a slight excess, e.g., 2.1 equivalents) dropwise from the addition funnel. The
reaction exotherm and maintain the target temperature.

Reaction Monitoring: After the addition is complete, maintain the reaction mixture at temperature for 2-4 hours. The reaction progress can be monit
disappearance of the characteristic Si-H stretching band (around 2150 cm™1).

Purification: Once the reaction is complete, cool the mixture to room temperature. The solvent and any excess volatile reactants are removed unde
bis(trimethoxysilyl)hexane, is then purified by vacuum distillation.

Product Characterization

The identity and purity of the synthesized 1,6-bis(trimethoxysilyl)hexane must be confirmed through analytical techniques.

NMR Spectroscopy: *H NMR is a primary tool for structural confirmation. The spectrum should show characteristic peaks for the methoxy protons (
different methylene groups (-CH2-) of the hexane backbone. [22]* Mass Spectrometry (MS): Provides confirmation of the molecular weight of the cc

Infrared (IR) Spectroscopy: Confirms the absence of the Si-H starting material and the presence of Si-O-C and C-H bonds.

Safety and Handling

Proper handling of all chemicals is paramount.

Hazards: 1,6-bis(trimethoxysilyl)hexane is classified as a serious eye irritant. [23]Skin contact may also cause irritation. A significant chronic haz
which liberates methanol. [23]Methanol is toxic and can affect the central nervous system, cause blindness, and is harmful if ingested, inhaled, or &
Protective Equipment (PPE): Always wear chemical safety goggles, neoprene or nitrile rubber gloves, and a lab coat. [23]All manipulations should |
[23]* Storage: The product should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from moisture, heat, and oxic
eye contact, rinse cautiously with water for several minutes. [23]For skin contact, wash with plenty of soap and water. [8]If eye or skin irritation pers
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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